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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B12302599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Dehydro Felodipine-d3,

a key metabolite of the calcium channel blocker Felodipine. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed insights into its

procurement, analytical applications, and metabolic context.

Introduction
Dehydro Felodipine-d3 is the deuterated stable isotope-labeled form of Dehydro Felodipine.

Dehydro Felodipine is the primary and pharmacologically inactive metabolite of Felodipine, an

antihypertensive drug.[1][2][3] The formation of Dehydro Felodipine from Felodipine is

catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme, primarily in the liver and intestinal

wall.[1][2] Due to its chemical and physical similarity to the endogenous analyte, Dehydro
Felodipine-d3 is an ideal internal standard for quantitative bioanalysis of Felodipine using

isotope dilution mass spectrometry.[4][5] This guide will cover its suppliers, pricing

considerations, a detailed experimental protocol for its use in LC-MS/MS analysis, and a

visualization of the metabolic pathway.

Supplier and Pricing Information
Procuring high-quality Dehydro Felodipine-d3 is crucial for accurate and reproducible

experimental results. Several reputable suppliers offer this compound. While specific pricing is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12302599?utm_src=pdf-interest
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322514/
https://www.researchgate.net/figure/Pathways-of-felodipine-metabolism_fig2_7391740
https://pubmed.ncbi.nlm.nih.gov/3327676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322514/
https://www.researchgate.net/figure/Pathways-of-felodipine-metabolism_fig2_7391740
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.medchemexpress.com/dehydro-felodipine-d3.html
https://www.benchchem.com/pdf/The_Gold_Standard_in_Bioanalysis_A_Technical_Guide_to_the_Mechanism_and_Application_of_Balsalazide_d3_as_an_Internal_Standard.pdf
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


subject to change and often requires a direct quote, the following table summarizes key

suppliers and available product information.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

MedchemExp

ress

Dehydro

Felodipine-d3

1189916-52-

6

C₁₈H₁₄D₃Cl₂

NO₄
385.26

For research

use only.[4]

ChemicalBoo

k

Dehydro

Felodipine-d3

1189916-52-

6

C₁₈H₁₇Cl₂NO

₄
382.23788

Lists multiple

suppliers.[6]

Santa Cruz

Biotechnolog

y

Dehydro

Felodipine-d3

1189916-52-

6

C₁₈H₁₄D₃Cl₂

NO₄
385.26 -

Axios

Research

Dehydro

Felodipine-d5
N/A

C₁₈H₁₂Cl₂NO

₄D₅
387.28

A d5 labeled

version is

also

available.[7]

Note on Pricing: Pricing for Dehydro Felodipine-d3 is typically not publicly listed and can vary

based on quantity, purity, and the supplier. It is recommended to contact the suppliers directly

to obtain a quote.

Metabolic Pathway of Felodipine to Dehydro
Felodipine
The biotransformation of Felodipine to its primary metabolite, Dehydro Felodipine, is a critical

step in its clearance from the body. This metabolic process is primarily mediated by the

CYP3A4 enzyme.[1][2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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